Cas no 90909-58-3 ( )

• Product Name: &nbsp
• CAS No: 90909-58-3
• MF: C₁₃H₇ClO₂
• MW: 230.64648270607
• CID: 995193
• PubChem ID: 263573
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-chlorobenzo[c]chromen-6-one
• 2-Chlor-6H-dibenzo<b,d>pyran-6-on
• 6H-2-chloro-dibenzo<b,d>pyran-6-one
• NCIOpen2_006160
• NSC98099
• DTXSID70294777
• CHEMBL1968171
• NSC-98099
• 2-chloro-6h-benzo[c]chromen-6-one
• NCI60_042194
• 90909-58-3
• HS-7274
• &nbsp;

• Inchi： 1S/C13H7ClO2/c14-8-5-6-12-11(7-8)9-3-1-2-4-10(9)13(15)16-12/h1-7H
• InChI Key： GJAVHARCAVPCTI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C1C=CC=CC=1C(=O)O2

Computed Properties

• Exact Mass: 230.01300
• Monoisotopic Mass: 230.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 30.21000
• LogP: 3.59960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives